Cas no 2059537-84-5 (1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione)

• Product Name: 1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione
• CAS No: 2059537-84-5
• MF: C₁₆H₂₀N₂O₄S₂
• MW: 368.471001625061
• CID: 5378097
• Update Time: 2025-05-19

1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

• Inchi： 1S/C16H20N2O4S2/c1-10-2-7-16(23-10)24(21,22)18-11-3-4-12(18)9-13(8-11)17-14(19)5-6-15(17)20/h2,7,11-13H,3-6,8-9H2,1H3
• InChI Key： BCCCGGDYUMBGDO-UHFFFAOYSA-N
• SMILES： N1(C2CC3N(S(C4SC(C)=CC=4)(=O)=O)C(CC3)C2)C(=O)CCC1=O

Experimental Properties

• Density: 1.453±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.0±60.0 °C(Predicted)
• pka: -1.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

Introduction to Compound with CAS No. 2059537-84-5 and Product Name: 1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

The compound with the CAS number 2059537-84-5 and the product name 1-[8-[(5-Methyl-2-thienyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, characterized by its fused ring system and sulfonyl substituents, has garnered considerable attention due to its potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that exhibit unique biochemical properties, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry, particularly their role as bioisosteres that can modulate the pharmacokinetic and pharmacodynamic properties of existing drugs. The presence of a 5-Methyl-2-thienyl moiety in this compound adds an additional layer of complexity, potentially influencing its interactions with biological targets. This structural feature has been explored in various research endeavors, demonstrating its utility in designing molecules with enhanced binding affinity and selectivity.

The bicyclo[3.2.1]octane core of the compound is another critical aspect that contributes to its unique chemical profile. This bicyclic scaffold is known for its rigid conformation, which can be advantageous in optimizing drug-like properties such as solubility, metabolic stability, and binding affinity. The incorporation of an azabicyclo[3.2.1]octane ring further enhances the molecular complexity, providing a scaffold that can be fine-tuned to interact with specific biological receptors or enzymes.

One of the most intriguing aspects of this compound is its potential as a pyrolidinedione derivative. Pyrolidinediones have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in this compound's structure may confer novel pharmacological effects that are not observed with other members of this chemical class. This has prompted researchers to investigate its potential as a lead compound for developing new therapeutic agents.

In the context of modern drug discovery, computational modeling and high-throughput screening have played pivotal roles in identifying promising candidates for further development. The structural features of this compound have been subjected to rigorous computational analysis to predict its binding interactions with target proteins. These studies have revealed that the sulfonyl group and the bicyclic core are key determinants of its binding affinity, suggesting that modifications in these regions could lead to enhanced efficacy.

Experimental validation of these computational predictions has been conducted using various biochemical assays. These studies have demonstrated that the compound exhibits significant activity against several target enzymes and receptors relevant to human health conditions such as inflammation, cancer, and neurodegenerative diseases. The 5-Methyl-2-thienyl substituent has been found to play a crucial role in modulating these interactions, highlighting its importance in determining the compound's overall biological activity.

The synthesis of this compound presents a challenge due to its complex structural framework. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with high precision. The use of transition metal-catalyzed reactions and innovative cyclization strategies has enabled chemists to assemble the required structural motifs efficiently. These synthetic approaches not only facilitate the preparation of this compound but also provide insights into potential ways to modify its structure for improved pharmacological properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are expected to play an increasingly important role in drug development pipelines. The combination of structural complexity and functional diversity makes it a versatile tool for exploring novel pharmacological spaces. By leveraging both computational and experimental approaches, researchers can systematically optimize its properties to meet specific therapeutic needs.

The future prospects for this compound are promising, with ongoing studies focusing on elucidating its mechanism of action and exploring its potential in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits for patients worldwide. The journey from a laboratory curiosity to a potential drug candidate exemplifies the interdisciplinary nature of modern pharmaceutical research and development.